Cadmium succinate

• CAS No.: 141-00-4
• Molecular Formula: C4H6CdO4
• Molecular Weight: 230.50 g/mol
• IUPAC Name: butanedioic acid;cadmium
• InChI: InChI=1S/C4H6O4.Cd/c5-3(6)1-2-4(7)8;/h1-2H2,(H,5,6)(H,7,8)
• InChI Key: LDUJURZWMDIZGH-UHFFFAOYSA-N
• SMILES: C(CC(=O)[O-])C(=O)[O-].[Cd+2]
• Canonical SMILES: C(CC(=O)O)C(=O)O.[Cd]
• Pictograms: Irritant; Environmental Hazard
• Synonyms: cadminate; cadmium succinate

Description

Cadmium succinate is a chemical compound formed by the combination of cadmium and succinic acid. It is known for its applications in various fields, including agriculture and industry. This compound is often used as a fungicide to control turfgrass diseases due to its toxic properties .

Mechanism of Action

Target of Action

Cadmium succinate primarily targets the mitochondrial oxidative phosphorylation system . It interacts with the alternative oxidase (AOX) pathway and the cytochrome oxidase pathway (COX) . Cadmium also affects proteins with zinc-binding structures, which are present in many DNA repair proteins, transcription factors, and the tumor suppressor protein p53 .

Mode of Action

This compound acts as an uncoupler of mitochondrial oxidative phosphorylation . It stimulates KCN-insensitive respiration and KCN-SHAM-insensitive respiration, indicating the involvement of the AOX pathway . It decreases KCN-sensitive respiration, suggesting an inhibition of the COX pathway . Cadmium also induces widespread misfolding and aggregation of nascent proteins .

Biochemical Pathways

This compound affects various biochemical pathways. It disrupts the balance between oxidants and antioxidants, leading to cellular damage and apoptosis . It impacts signaling pathways like Mitogen-Activated Protein Kinase (MAPK), Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB), and Tumor Protein 53 (p53) pathways . The epigenetic effects of Cadmium, including DNA methylation and histone modifications, have also been reported .

Pharmacokinetics

It is known that cadmium has a low rate of excretion from the body and is accumulated in organisms, with an extremely protracted biological half-life . Cadmium can be taken up via ion channels or by phagocytosis and, due to the low pH, may dissolve gradually in lysosomes .

Result of Action

The action of this compound results in disturbed cellular respiration and induced oxidative cellular stress . It increases extramitochondrial LOX activity, lipid peroxidation, and oxidized and reduced glutathione, which induces an antioxidant response with enhanced SOD and CAT activities . Cadmium also inhibits soybean root growth .

Action Environment

Cadmium is a toxic non-essential heavy metal mainly originating from industrial activities and causes environmental pollution . It affects all organisms, and its bioaccumulation in the food chain may be unhealthy . Cadmium concentrations vary in non-polluted soils from 0.04 to 0.32 mM, whereas in polluted soils it varies from 0.32 to about 1.0 mM . The environmental factors significantly influence the action, efficacy, and stability of this compound .

Biochemical Analysis

Biochemical Properties

Cadmium succinate participates in various biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, often disrupting their normal function . For instance, cadmium can induce oxidative stress, disrupt calcium signaling, interfere with cellular signaling pathways, and cause epigenetic modifications .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . Chronic low exposure to cadmium has been associated with distinct pathologies in many organ systems, including liver and kidney damage, osteoporosis, carcinogenicity, or reproductive toxicity .

Molecular Mechanism

This compound exerts its effects at the molecular level through several mechanisms. It can bind to biomolecules, inhibit or activate enzymes, and alter gene expression . For example, cadmium can induce a decrease in mitochondrial membrane potential, primarily resulting from disruptions in the electron transport chain .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. It has been observed that chronic low cadmium exposure (CLCE) is a health hazard for about 10% of the global population, increasing morbidity and mortality . Long-term exposure to cadmium can lead to distinct pathologies in many organ systems .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. High Cd cultivar showed higher expression levels in plasma membrane-localized transport genes and tonoplast-localized transport genes than low Cd cultivar . These genes might be involved in root-to-shoot Cd translocation in pak choi .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors, and can affect metabolic flux or metabolite levels . For example, chronic low cadmium exposure has been associated with the disturbance of metabolic pathways .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, and can affect its localization or accumulation . For example, the uptake and distribution of Cd organs is a dynamic process, which is driven by transporters in roots, from root to shoot (xylem loading) and from source to sink in phloem (including seed loading) .

Subcellular Localization

This compound is localized to specific compartments or organelles within the cell. This localization can affect its activity or function . For example, the ectopic expression of BjNRAMP1 in yeast led to higher accumulation of Cd and Mn compared to the vector control. BjNARAMP1 was localized to the plasma membrane and expressed in the vascular system of roots, leaves, and flowers .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium succinate can be synthesized through a reaction between cadmium nitrate and succinic acid. The reaction typically occurs in an aqueous solution, where cadmium nitrate reacts with succinic acid to form this compound and nitric acid as a byproduct. The reaction can be represented as follows:

$$\text{Cd(NO}_3\text{)}_2 + \text{C}_4\text{H}_6\text{O}_4 \rightarrow \text{Cd(C}_4\text{H}_4\text{O}_4\text{)} + 2\text{HNO}_3$$Cd(NO3​)2​+C4​H6​O4​→Cd(C4​H4​O4​)+2HNO3​

Industrial Production Methods: In industrial settings, this compound is produced by mixing cadmium salts with succinic acid under controlled conditions. The mixture is then subjected to filtration and drying processes to obtain the final product. The industrial production methods ensure high purity and yield of this compound.

Chemical Reactions Analysis

Types of Reactions: Cadmium succinate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form cadmium oxide and other byproducts.

Reduction: It can be reduced to elemental cadmium under specific conditions.

Substitution: this compound can participate in substitution reactions where the succinate ligand is replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include oxygen and hydrogen peroxide.

Reduction: Reducing agents such as hydrogen gas or sodium borohydride are used.

Substitution: Ligands such as chloride or acetate can be used in substitution reactions.

Major Products:

Oxidation: Cadmium oxide.

Reduction: Elemental cadmium.

Substitution: Cadmium chloride or cadmium acetate, depending on the substituting ligand.

Scientific Research Applications

Cadmium succinate has several scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of cadmium-based compounds and materials.

Biology: Studied for its effects on cellular processes and toxicity.

Medicine: Investigated for its potential use in targeted drug delivery systems.

Industry: Utilized as a fungicide and in the production of cadmium-based pigments and coatings.

Comparison with Similar Compounds

Cadmium chloride: Used in similar applications but has different solubility and reactivity properties.

Cadmium acetate: Another cadmium salt with distinct chemical properties and uses.

Cadmium sulfate: Used in electroplating and as a pigment.

Uniqueness of Cadmium Succinate: this compound is unique due to its specific ligand (succinic acid) which imparts distinct chemical and physical properties. Its use as a fungicide and its ability to form stable complexes with cadmium ions make it valuable in various applications .

Biological Activity

Cadmium succinate is a cadmium salt of succinic acid, a compound that has garnered attention due to its biological activity and potential toxicological effects. This article provides a detailed examination of the biological activity of this compound, focusing on its mechanisms of action, effects on cellular functions, and relevant case studies.

Overview of this compound

Cadmium is a heavy metal known for its toxicity, and its compounds, including this compound, can pose significant health risks. This compound has been studied for its interactions with biological systems, particularly its impact on mitochondrial function and oxidative stress.

This compound exerts its biological effects primarily through the following mechanisms:

• Mitochondrial Dysfunction : Cadmium has been shown to inhibit mitochondrial respiration by interacting with electron transport chain complexes. Specifically, it affects Complex I and Complex II, leading to decreased ATP production and increased reactive oxygen species (ROS) generation . The inhibition of these complexes disrupts normal cellular respiration and energy metabolism.
• Oxidative Stress : Exposure to this compound results in elevated levels of ROS, which can cause oxidative damage to cellular components such as lipids, proteins, and DNA. This oxidative stress is implicated in various pathological conditions, including cancer and neurodegenerative diseases .
• Cellular Signaling Disruption : Cadmium can interfere with cellular signaling pathways, leading to altered gene expression and cellular responses. It has been associated with epigenetic changes that may contribute to disease development .

Effects on Cellular Functions

The biological activity of this compound can be summarized through the following effects on cellular functions:

• Cytotoxicity : this compound induces cell death in various cell types. Studies have demonstrated that it can lead to necrosis and apoptosis in liver cells and other tissues .
• Inhibition of Enzymatic Activity : Research has shown that cadmium inhibits key enzymes involved in metabolic processes. For example, it reduces the activity of lactate dehydrogenase and succinate dehydrogenase, which are crucial for energy metabolism .
• Inflammatory Responses : Cadmium exposure can trigger inflammatory responses in tissues, contributing to further cellular damage and disease progression. In animal models, cadmium inhalation has been linked to lung inflammation and fibrosis .

Table 1: Summary of Biological Effects of this compound

Biological Effect	Description	References
Mitochondrial Dysfunction	Inhibition of Complex I and II; increased ROS production
Cytotoxicity	Induces necrosis and apoptosis in various cell types
Enzymatic Inhibition	Reduces activity of lactate dehydrogenase and succinate dehydrogenase
Inflammatory Responses	Triggers inflammation in lung tissue

Case Studies

• Liver Toxicity in Rats : A study demonstrated that exposure to this compound led to significant liver damage in male Wistar rats. The study reported increased malondialdehyde levels, indicating lipid peroxidation and oxidative stress as primary mechanisms for liver injury .
• Neurotoxicity : Research involving human osteoblasts showed that cadmium exposure resulted in mitochondrial dysfunction characterized by decreased ATP production and increased ROS levels. This finding highlights the potential neurotoxic effects of this compound .
• Epigenetic Changes : A recent investigation revealed that cadmium induces epigenetic modifications in mammalian cells, affecting gene expression related to cell proliferation and apoptosis. These changes may contribute to the carcinogenic potential of cadmium compounds .